1-(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid

• IUPAC Name: 1-[[4-hydroxy-3,5-di(propan-2-yl)phenyl]methyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H29NO3/c1-12(2)16-9-14(10-17(13(3)4)18(16)21)11-20-7-5-15(6-8-20)19(22)23/h9-10,12-13,15,21H,5-8,11H2,1-4H3,(H,22,23)
• InChI Key: ZDWFKVOCKKVZCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1O)C(C)C)CN2CCC(CC2)C(=O)O
• Molecular Formula: C19H29NO3
• DSSTOX Substance ID: DTXSID001137193
• Molecular Weight: 319.4 g/mol
• CAS RN: 860649-20-3

Description

1-(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid, also known as 1-(4-hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid, is a carboxylic acid that has been used in a variety of scientific applications. It is a white solid that is soluble in water and ethanol. This compound has been studied for its potential applications in medicinal chemistry, organic synthesis, and biological research.

Mechanism of Action

The mechanism of action of 1-(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid is not well understood. However, it has been suggested that this compound may act as a proton donor, which could facilitate the formation of a variety of products. In addition, this compound may also act as a Lewis acid, which could facilitate the formation of various products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid are not well understood. However, it has been suggested that this compound may have the potential to act as an enzyme inhibitor, which could have implications for the study of various diseases. In addition, this compound may also have the potential to modulate the activity of various receptors, which could have implications for the study of various biological processes.

Advantages and Limitations for Lab Experiments

1-(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid has several advantages for laboratory experiments. It is a white solid that is soluble in water and ethanol, which makes it easy to handle and store. In addition, this compound is relatively stable and has a low toxicity, which makes it suitable for use in a variety of experiments. The main limitation of this compound is that its mechanism of action is not well understood, which can limit its usefulness in certain experiments.

Future Directions

1-(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid has many potential applications in scientific research. Future research should focus on understanding the mechanism of action of this compound, as well as its potential applications in medicinal chemistry and organic synthesis. In addition, further research should aim to identify potential uses of this compound in biological research, such as its potential to modulate the activity of various receptors. Finally, further research should aim to identify potential uses of this compound in drug development, such as its potential to act as an enzyme inhibitor.

Scientific Research Applications

1-(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid(4-Hydroxy-3,5-diisopropylbenzyl)-4-piperidinecarboxylic acid has been studied for its potential applications in medicinal chemistry, organic synthesis, and biological research. It has been used as a starting material in the synthesis of various compounds such as piperidine derivatives and benzyl esters. It has also been used as a reagent in organic synthesis and as a catalyst in the synthesis of amino acids. In addition, this compound has been used to study the mechanism of action of various drugs, as well as to investigate the biochemical and physiological effects of various compounds.